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Compound of Interest

Compound Name: Rhodium--zirconium (5/3)

Cat. No.: B15472086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential high-temperature

applications of Rhodium-Zirconium (Rh-Zr) alloys, drawing upon existing research on related

platinum-rhodium and platinum-rhodium-zirconium systems. The inclusion of zirconium in

rhodium-based alloys is anticipated to enhance mechanical properties and oxidation resistance

at elevated temperatures, making them suitable for demanding environments.

High-Temperature Mechanical Properties
The addition of zirconium to rhodium is expected to improve its high-temperature strength

through solid solution strengthening and potentially the formation of strengthening precipitates.

While specific data for binary Rh-Zr alloys is limited in the public domain, studies on similar

platinum-rhodium alloys with zirconium additions provide valuable insights into the expected

mechanical behavior.

Data Presentation: Mechanical Properties of Rhodium-
Containing Alloys at High Temperatures
The following tables summarize the mechanical properties of related alloy systems at elevated

temperatures. This data serves as a proxy for estimating the performance of Rh-Zr alloys.
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Table 1: Tensile Strength and Elongation of Platinum-Rhodium Alloys at Various Temperatures

Alloy
Composition
(wt. %)

Temperature
(°C)

Stress (MPa)
Tensile
Strength (MPa)

Elongation (%)

Pt-7%Rh 1100-1500 2-20
Increases with

Rh content

Varies with Rh

content

Pt-10%Rh 1100-1500 2-20
and decreases

with

and slightly

increases

Pt-20%Rh 1100-1500 2-20
increasing

temperature.[1]

with temperature.

[1]

Pt-40%Rh 1100-1500 2-20

Note: Specific tensile strength values were not provided in the source material, but the trend is

indicated.[1]

Table 2: Influence of Zirconium on Room Temperature Ultimate Tensile Strength (UTS) of a Pt-

10Rh Alloy

Alloy Composition Room Temperature UTS

Pt-10Rh Baseline

Pt-10Rh-0.5Zr Significantly Improved[2]

Table 3: Creep Rate and Stress Rupture Time of Platinum-Rhodium Alloys at High

Temperatures

Alloy Property
Effect of Increasing
Rhodium Content

Temperature Range (°C)

Creep Rate Decreases[3] 1500-1700

Stress Rupture Time Increases[3] 1500-1700
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High-Temperature Oxidation Resistance
Rhodium itself is a noble metal with good resistance to oxidation. The addition of zirconium, a

reactive element that forms a stable and protective oxide layer (zirconia, ZrO₂), is expected to

further enhance the oxidation resistance of the alloy at high temperatures.

Data Presentation: High-Temperature Oxidation
Behavior
The following table outlines the expected effects and available data on the oxidation of

rhodium-containing alloys with zirconium additions.

Table 4: Oxidation Behavior of Rhodium-Containing Alloys with Zirconium

Alloy System Temperature Range (°C) Key Findings

Pt-10Rh-Zr(Y) 1400-1600

Zirconium and yttrium oxide

particles (ZrO₂, Y₂O₃) form.

Oxidation weight loss conforms

to the Arrhenius equation.[2]

Experimental Protocols
The following are detailed methodologies for key experiments to characterize the high-

temperature properties of Rh-Zr alloys, based on established protocols for similar materials.

Protocol 1: High-Temperature Tensile Testing
Objective: To determine the tensile strength and elongation of Rh-Zr alloys at elevated

temperatures.

Apparatus:

High-temperature universal testing machine (e.g., Mayes MK2 TC/10)[1]

High-temperature furnace with inert atmosphere capability

Extensometer for high-temperature applications
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Procedure:

Specimen Preparation: Prepare standardized tensile specimens from the Rh-Zr alloy

according to ASTM standards (e.g., E8/E8M).

Test Setup:

Mount the specimen in the grips of the universal testing machine.

Position the furnace around the specimen.

Attach the high-temperature extensometer to the specimen's gauge section.

Heating: Heat the specimen to the desired test temperature (e.g., 1100-1500°C) in an inert

atmosphere (e.g., argon) to prevent oxidation during the test. Allow the temperature to

stabilize.

Tensile Test: Apply a constant strain rate to the specimen until fracture. Record the load and

displacement data throughout the test.

Data Analysis:

Calculate the tensile strength from the maximum load achieved.

Determine the elongation from the change in gauge length after fracture.

Plot the stress-strain curve to determine other mechanical properties like the modulus of

elasticity.

Protocol 2: High-Temperature Creep Testing
Objective: To evaluate the long-term deformation behavior (creep) of Rh-Zr alloys under

constant stress at high temperatures.

Apparatus:

Creep testing machine with a constant load mechanism

High-temperature furnace with precise temperature control
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High-temperature extensometer or dial gauge

Procedure:

Specimen Preparation: Prepare standardized creep specimens from the Rh-Zr alloy.

Test Setup:

Mount the specimen in the creep testing machine.

Enclose the specimen within the high-temperature furnace.

Attach the extensometer to monitor strain.

Heating: Heat the specimen to the target temperature and allow it to stabilize.

Load Application: Apply the predetermined constant load to the specimen.

Data Collection: Record the strain (elongation) as a function of time. The test can be run for

a set duration or until rupture.

Data Analysis:

Plot the creep strain versus time to generate the creep curve.

Determine the steady-state creep rate from the linear portion of the curve.

If the test is run to failure, determine the time to rupture.

Protocol 3: High-Temperature Oxidation Testing
Objective: To assess the oxidation resistance of Rh-Zr alloys in an oxidizing atmosphere at

elevated temperatures.

Apparatus:

High-temperature tube furnace

Thermogravimetric Analyzer (TGA)
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Analytical balance

Characterization equipment: Scanning Electron Microscope (SEM) with Energy Dispersive

X-ray Spectroscopy (EDS), X-ray Diffractometer (XRD)

Procedure:

Specimen Preparation: Cut and polish small coupons of the Rh-Zr alloy to a consistent

surface finish. Clean the specimens ultrasonically in acetone and ethanol.

Initial Measurement: Measure the initial dimensions and weigh the specimens accurately.

Oxidation Exposure:

Place the specimens in an alumina crucible.

Heat the furnace to the desired oxidation temperature (e.g., 1000-1600°C) in air or a

controlled oxygen atmosphere.

Expose the specimens for a predetermined duration (e.g., 1 to 100 hours). For kinetic

studies, multiple specimens can be removed at different time intervals.

Post-Exposure Analysis:

Cool the specimens to room temperature.

Weigh the oxidized specimens to determine the weight gain due to oxidation.

Microstructural Analysis: Use SEM to examine the surface morphology of the oxide scale.

Analyze the cross-section to measure the oxide layer thickness and examine the

oxide/metal interface.

Compositional Analysis: Use EDS to determine the elemental composition of the oxide

scale and the underlying alloy. Use XRD to identify the phases present in the oxide scale

(e.g., ZrO₂, Rh₂O₃).
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Experimental Workflow for High-Temperature Alloy
Characterization
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Caption: Workflow for mechanical and oxidation testing of Rh-Zr alloys.
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Caption: Zirconium enhances the oxidation resistance of Rhodium alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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